Cas no 1210689-74-9 (1-[5-Chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl]-4-[(thiophen-2-yl)methyl]-1,4-diazepane)

• Product Name: 1-[5-Chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl]-4-[(thiophen-2-yl)methyl]-1,4-diazepane
• CAS No: 1210689-74-9
• MF: C₁₆H₁₉ClN₄OS₂
• MW: 382.931259393692
• CID: 5681852
• PubChem ID: 35384488
• Update Time: 2025-05-19

1-[5-Chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl]-4-[(thiophen-2-yl)methyl]-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-[5-chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl]-4-[(thiophen-2-yl)methyl]-1,4-diazepane
• 1210689-74-9
• EN300-26608591
• Z384332192
• AKOS034266876
• 1-[5-Chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl]-4-[(thiophen-2-yl)methyl]-1,4-diazepane

• Inchi： 1S/C16H19ClN4OS2/c1-23-16-18-10-13(17)14(19-16)15(22)21-6-3-5-20(7-8-21)11-12-4-2-9-24-12/h2,4,9-10H,3,5-8,11H2,1H3
• InChI Key： XKVDVTNVLROBDM-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(N=C1C(N1CCCN(CC2=CC=CS2)CC1)=O)SC

Computed Properties

• Exact Mass: 382.0688813g/mol
• Monoisotopic Mass: 382.0688813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 103Ų

Additional information on 1-[5-Chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl]-4-[(thiophen-2-yl)methyl]-1,4-diazepane

Professional Introduction to Compound with CAS No. 1210689-74-9 and Product Name: 1-[5-Chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl]-4-[(thiophen-2-yl)methyl]-1,4-diazepane

Compound with the CAS number 1210689-74-9 and the product name 1-[5-Chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl]-4-[(thiophen-2-yl)methyl]-1,4-diazepane represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural features of this compound, particularly its pyrimidine and diazepane moieties, make it a promising candidate for further exploration in therapeutic interventions.

The molecular structure of 1-[5-Chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl]-4-[(thiophen-2-yl)methyl]-1,4-diazepane incorporates several key functional groups that contribute to its unique chemical properties. The presence of a 5-chloro-pyrimidine ring at the carbonyl position enhances its reactivity, making it suitable for various chemical modifications. Additionally, the methylsulfanyl group attached to the pyrimidine ring introduces a polar moiety, which can influence solubility and binding affinity. The thiophen-2-ylmethyl substituent at the diazepane ring adds another layer of complexity, potentially affecting both pharmacokinetic and pharmacodynamic properties.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. The 1-[5-Chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl]-4-[(thiophen-2-yl)methyl]-1,4-diazepane structure has been subjected to virtual screening using molecular docking techniques. These studies suggest that it may exhibit inhibitory activity against several enzymes and receptors implicated in various diseases. Notably, its interaction with proteins involved in cell signaling pathways has been a focus of interest, as modulating these pathways could lead to novel therapeutic strategies.

In vitro studies have begun to unravel the potential therapeutic applications of this compound. Initial experiments have demonstrated its ability to inhibit the activity of enzymes such as kinases and phosphodiesterases. These enzymes are crucial in regulating cellular processes, and their dysregulation is often associated with diseases like cancer and inflammation. The 5-chloro-pyrimidine moiety, in particular, has been identified as a key pharmacophore responsible for much of its biological activity. This finding aligns with previous research indicating that pyrimidine derivatives can serve as effective scaffolds for drug development.

The thiophen-2-ylmethyl group has also been found to contribute significantly to the compound's pharmacological profile. Thiophene derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticonvulsant effects. By incorporating this group into the diazepane core, researchers aim to enhance binding affinity and improve pharmacokinetic properties. Preliminary data suggest that this modification may lead to increased bioavailability and reduced toxicity.

One of the most exciting aspects of this compound is its potential in combination therapy. The ability to target multiple pathways simultaneously can often lead to synergistic effects, improving treatment outcomes. For instance, combining 1-[5-Chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl]-4-[(thiophen-2-yl)methyl]-1,4-diazepane with other agents that act on different mechanisms could provide a more comprehensive therapeutic approach. This concept is particularly relevant in oncology, where combination therapies are increasingly recognized as essential for managing complex diseases.

The synthesis of this compound presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyrimidine and diazepane cores efficiently. Additionally, protecting group strategies have been utilized to ensure regioselective functionalization at multiple sites within the molecule.

As research progresses, additional derivatives of 1-[5-Chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl]-4-[(thiophen-2-yl)methyl]-1,4-diazepane are being explored to optimize its pharmacological properties. By systematically modifying various functional groups, researchers aim to identify analogs with improved potency, selectivity, and safety profiles. These efforts are supported by high-throughput screening technologies that allow for rapid evaluation of large libraries of compounds.

The regulatory landscape for new pharmaceutical agents continues to evolve, emphasizing the need for rigorous preclinical testing before human trials can commence. The development pipeline for 1-[5-Chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl]-4-[(thiophen-2-yl)methyl]-1,4-diazepane is currently focused on generating comprehensive toxicological data and demonstrating efficacy in animal models. These studies are critical for establishing a strong foundation for future clinical investigations.

Collaborations between academic institutions and pharmaceutical companies are playing a pivotal role in advancing the research on this compound. Such partnerships bring together expertise from various disciplines, including organic chemistry, medicinal chemistry, biochemistry, and pharmacology. By leveraging these collective resources, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

The future prospects for 1-[5-Chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl]-4-[(thiophen-2-ylmethyl)-1,4-diazepane remain promising as ongoing studies continue to reveal its potential applications. Whether it ultimately enters clinical use remains to be seen; however，its unique structural features make it a valuable asset in the quest for novel therapeutics。 As our understanding of disease mechanisms grows，so too does our ability to design molecules that can modulate these processes effectively。